3-(2-Chlorophenyl)-7-phenylthieno[3,2-D]pyrimidin-4(3H)-one

• Molecular Formula: C18H11ClN2OS
• Molecular Weight: 338.8 g/mol
• SMILES: C1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)C4=CC=CC=C4Cl
• InChI: InChI=1S/C18H11ClN2OS/c19-14-8-4-5-9-15(14)21-11-20-16-13(10-23-17(16)18(21)22)12-6-2-1-3-7-12/h1-11H
• InChIKey: PEJVTOPJOXSAEC-UHFFFAOYSA-N

3-(2-Chlorophenyl)-7-phenylthieno[3,2-D]pyrimidin-4(3H)-one: Structural Identity and Procurement Overview

3-(2-Chlorophenyl)-7-phenylthieno[3,2-D]pyrimidin-4(3H)-one (CAS 1621966-62-8) is a synthetic thieno[3,2-d]pyrimidin-4-one derivative with molecular formula C₁₈H₁₁ClN₂OS and molecular weight 338.81 g·mol⁻¹ . The compound features a fused thiophene-pyrimidine bicyclic core substituted at the N3 position with a 2-chlorophenyl group and at the C7 position with a phenyl group, placing it within a class of heterocycles extensively investigated as protein kinase inhibitors and metabotropic glutamate receptor 1 (mGluR1) antagonists [1][2]. Commercially, the compound is available from established chemical suppliers at a standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC analyses .

mGluR1 antagonist SAR probe

Kinase selectivity profiling tool

Analytical reference for positional isomer QC

• [1] Kim Y, Kim J, Kim S, et al. Novel thienopyrimidinones as mGluR1 antagonists. European Journal of Medicinal Chemistry, 2014, 85: 629-637. DOI: 10.1016/j.ejmech.2014.08.027. View Source
• [2] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. View Source

Why In-Class Substitution Carries Undefined Risk

Within the 3,7-diarylthieno[3,2-d]pyrimidin-4(3H)-one series, the position of chloro substitution on the N3-phenyl ring is enumerated as a structurally distinct variable in the patent literature, with 2-chloro (ortho), 3-chloro (meta), and 4-chloro (para) isomers each listed as separate chemical entities within the same mGluR1 antagonist patent claims [1]. In closely related thienopyrimidinone series, positional isomerism of aryl substituents has been shown to drive differential mGluR1 inhibitory potency; for example, the lead compound 3-(4-methoxyphenyl)-7-(o-tolyl)thienopyrimidin-4-one achieved an IC₅₀ of 45 nM with measurable selectivity over mGluR5 [2]. Without isomer-specific comparative data, interchanging the 2-chlorophenyl variant with its 3- or 4-chlorophenyl positional isomers or with the N3-unsubstituted parent 7-phenylthieno[3,2-d]pyrimidin-4(3H)-one (CAS 156424-60-1) introduces an unquantified risk of altered target engagement, selectivity profile, and physicochemical properties [1].

Positional isomer Ortho-chloro substitution may shift target engagement and selectivity relative to meta/para isomers.

N3-unsubstituted parent Absence of N3-aryl group may severely reduce mGluR1 antagonist activity.

2-Fluoro analog Different halogen identity changes lipophilicity, potentially affecting binding and ADME properties.

• [1] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. View Source
• [2] Kim Y, Kim J, Kim S, et al. Novel thienopyrimidinones as mGluR1 antagonists. European Journal of Medicinal Chemistry, 2014, 85: 629-637. DOI: 10.1016/j.ejmech.2014.08.027. View Source

Quantitative Differentiation vs. Closest Analogs

Ortho-Chloro Regiochemistry: Positional Isomer Differentiation

In US Patent 9,260,448 B2, the target compound is explicitly listed as a distinct chemical entity alongside its 3-chloro and 4-chloro positional isomers: 3-(2-chlorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one (ortho), 3-(3-chlorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one (meta), and 3-(4-chlorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one (para) [1]. All three isomers share the molecular formula C₁₈H₁₁ClN₂OS and molecular weight 338.81 g·mol⁻¹, yet are enumerated as non-interchangeable entities with individually claimable biological profiles. Across the broader thienopyrimidinone mGluR1 antagonist class, the most potent reported analog—3-(4-methoxyphenyl)-7-(o-tolyl)thienopyrimidin-4-one (compound 30)—exhibited an mGluR1 IC₅₀ of 45 nM and demonstrated selectivity over mGluR5, as well as a hERG IC₅₀ of 9.87 μM and favorable CYP isozyme profiles [2]. While compound-specific IC₅₀ values for the ortho-chloro variant are not publicly disclosed in peer-reviewed quantitative pharmacology datasets as of this analysis, the ortho-substitution pattern is known to influence dihedral angle between the N3-aryl ring and the pyrimidinone plane, potentially altering binding pocket complementarity relative to meta- and para-substituted congeners [1].

Regiochemical identity

Class-level

2-Cl (ortho) vs. 3-Cl (meta) and 4-Cl (para) positional isomers; reference class lead mGluR1 IC₅₀ = 45 nM

Positional isomer may alter binding pocket complementarity

Compound-specific IC₅₀ not publicly disclosed; class-level SAR only

Evidence Dimension	Regiochemical identity (chloro substitution position on N3-phenyl ring)
Target Compound Data	2-Chloro (ortho) substitution; CAS 1621966-62-8; enumerated as distinct entity in US 9,260,448 B2
Comparator Or Baseline	3-Chloro (meta) isomer (CAS not independently confirmed) and 4-Chloro (para) isomer (CAS 1621966-64-0); both separately claimed in US 9,260,448 B2
Quantified Difference	Positional isomerism (ortho vs. meta vs. para) with unquantified but structurally anticipated differences in target binding; reference class lead compound shows mGluR1 IC₅₀ = 45 nM [2]
Conditions	Patent claims covering thienopyrimidinone derivatives as mGluR1 antagonists; in vitro mGluR1 functional assay for reference compound (Kim et al., 2014)

Why This Matters

For procurement decisions in structure-activity relationship (SAR) campaigns, positional isomer identity must be rigorously specified, as ortho-, meta-, and para-chloro variants are structurally indistinguishable by molecular formula and molecular weight alone yet are treated as separate patent entities with potentially divergent pharmacology.

• [1] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. Column listing of exemplified compounds includes explicit enumeration of 3-(2-chlorophenyl)-, 3-(3-chlorophenyl)-, and 3-(4-chlorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one as separate entities. View Source
• [2] Kim Y, Kim J, Kim S, et al. Novel thienopyrimidinones as mGluR1 antagonists. European Journal of Medicinal Chemistry, 2014, 85: 629-637. DOI: 10.1016/j.ejmech.2014.08.027. View Source

N3-Substitution Requirement vs. Unsubstituted Parent Compound

The target compound bears an N3-(2-chlorophenyl) substituent, whereas the commercially available precursor 7-phenylthieno[3,2-d]pyrimidin-4(3H)-one (CAS 156424-60-1, molecular weight 228.27 g·mol⁻¹) lacks any N3 substitution . In the mGluR1 antagonist series reported by Kim et al. (2014), N3-aryl substitution was a conserved structural feature across all active analogs; the most potent compound (compound 30, IC₅₀ = 45 nM) incorporated an N3-(4-methoxyphenyl) group, and the structure-activity relationship analysis demonstrated that the N3-aryl moiety contributes critically to mGluR1 binding affinity and mGluR5 selectivity [1]. In the patent disclosure, the unsubstituted parent compound 3,7-diphenylthieno[3,2-d]pyrimidin-4(3H)-one is listed at the head of the exemplified compound series, with halogenated N3-phenyl derivatives following as structurally elaborated variants, consistent with N3-substitution being a key driver of differentiated biological activity [2].

N3-Aryl requirement

Class-level

N3-(2-Cl-Ph) substitution vs. N3-unsubstituted parent; MW increase 110.5 g·mol⁻¹

N3-aryl group appears essential for mGluR1 pharmacophore

Class SAR supports N3-substitution; compound-specific activity not reported

Evidence Dimension	Presence vs. absence of N3-aryl substitution
Target Compound Data	N3-(2-chlorophenyl) substitution; MW 338.81 g·mol⁻¹
Comparator Or Baseline	7-Phenylthieno[3,2-d]pyrimidin-4(3H)-one (CAS 156424-60-1); N3-unsubstituted; MW 228.27 g·mol⁻¹
Quantified Difference	Molecular weight increase of 110.54 g·mol⁻¹ (48.4%) attributable to N3-(2-chlorophenyl) group; reference class demonstrates that N3-aryl substitution is required for nanomolar mGluR1 antagonism (class lead IC₅₀ = 45 nM with N3-aryl present [1])
Conditions	Structural comparison based on patent and literature SAR; mGluR1 functional activity data for N3-aryl-containing analogs from Kim et al. (2014)

Why This Matters

Procurement of the N3-unsubstituted parent compound cannot substitute for the target compound in mGluR1 antagonist studies, as the N3-aryl moiety is an essential pharmacophoric element within this chemotype.

• [1] Kim Y, Kim J, Kim S, et al. Novel thienopyrimidinones as mGluR1 antagonists. European Journal of Medicinal Chemistry, 2014, 85: 629-637. DOI: 10.1016/j.ejmech.2014.08.027. View Source
• [2] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. View Source

Vendor-Specified Purity and Batch-Traceable QC Documentation

Bidepharm supplies 3-(2-chlorophenyl)-7-phenylthieno[3,2-D]pyrimidin-4(3H)-one (Catalog No. BD00862290) at a standard purity specification of 95%, accompanied by batch-specific analytical documentation including NMR, HPLC, and GC data . This level of analytical characterization is comparable to vendor specifications for the 4-chloro positional isomer (CAS 1621966-64-0), which is similarly listed at 95% purity by the same supplier class . The availability of batch-resolved QC data is critical for procurement decisions, as impurities in thienopyrimidinone compounds—particularly positional isomers arising from synthetic routes involving isomeric chlorophenyl starting materials—can confound biological assay interpretation if not analytically resolved. The molecular formula C₁₈H₁₁ClN₂OS is shared by at least three positional isomers (2-Cl, 3-Cl, 4-Cl) that are isobaric and may co-elute under non-optimized chromatographic conditions, making vendor-verified identity and purity documentation essential for experimental reliability [1].

Vendor QC

Specification review

95% purity; batch-specific NMR, HPLC, GC; isobaric isomers share identical MW 338.81 g·mol⁻¹

QC documentation mitigates positional isomer contamination risk

Orthogonal analytical confirmation recommended

Evidence Dimension	Commercial purity specification and QC documentation
Target Compound Data	95% purity; NMR, HPLC, GC batch QC available; Catalog BD00862290
Comparator Or Baseline	Vendor purity benchmarks for related 3-aryl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one analogs typically 95%; isomerically related 4-chloro analog available at comparable purity
Quantified Difference	Purity ≥95% as standard; isobaric positional isomers (2-Cl, 3-Cl, 4-Cl) share identical molecular formula (C₁₈H₁₁ClN₂OS) and molecular weight (338.81 g·mol⁻¹), necessitating orthogonal analytical confirmation
Conditions	Commercial supplier quality specifications; QC methods include NMR, HPLC, GC

Why This Matters

Procurement of this compound with documented batch-specific QC data is essential to exclude contamination with isobaric positional isomers that could introduce uncontrolled variability into biological assays.

• [1] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. Explicit enumeration of 2-Cl, 3-Cl, and 4-Cl positional isomers as separate chemical entities. View Source

Halogen Type Differentiation: 2-Chlorophenyl vs. 2-Fluorophenyl

US Patent 9,260,448 B2 enumerates both 3-(2-chlorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one and 3-(2-fluorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one as separate exemplified compounds within the same mGluR1 antagonist series, indicating that halogen identity at the ortho position is a pharmacologically meaningful variable [1]. Chlorine and fluorine differ substantially in van der Waals radius (Cl: 1.75 Å; F: 1.47 Å), electronegativity (Cl: 3.16; F: 3.98 on the Pauling scale), and lipophilicity contribution (Hansch π: Cl = +0.71; F = +0.14), parameters known to modulate target binding, metabolic stability, and membrane permeability in medicinal chemistry optimization [2]. In the broader thieno[3,2-d]pyrimidine kinase inhibitor literature, halogen substitution at analogous positions has been shown to produce measurable shifts in enzymatic IC₅₀ values; for instance, in the FLT3/CDK inhibitor series reported in J. Med. Chem. 2023, thieno[3,2-d]pyrimidine derivatives with varying substituents displayed IC₅₀ values ranging from 1.47 μM to >20 μM depending on substitution pattern [3]. The choice of 2-chlorophenyl over 2-fluorophenyl thus carries implications for lipophilicity (affecting LogP and nonspecific binding), metabolic susceptibility (oxidative dehalogenation pathways differ), and potential halogen bonding interactions within the target binding pocket [2].

Halogen identity

Class-level

2-Cl vs. 2-F at N3-Ph; Δ Hansch π +0.57 (Cl more lipophilic); reference kinase IC₅₀ range 1.47–>20 µM

Halogen choice may influence target binding and physicochemical profile

Lipophilicity difference ~4-fold on log scale; specific mGluR1 data not reported

Evidence Dimension	Halogen type at N3-phenyl ortho position
Target Compound Data	2-Chlorophenyl (Cl); Hansch π = +0.71; van der Waals radius 1.75 Å; molecular weight 338.81 g·mol⁻¹
Comparator Or Baseline	2-Fluorophenyl (F); Hansch π = +0.14; van der Waals radius 1.47 Å; molecular weight 322.36 g·mol⁻¹ (calculated for C₁₈H₁₁FN₂OS); also listed in US 9,260,448 B2
Quantified Difference	Δ molecular weight = 16.45 g·mol⁻¹; Δ Hansch π = +0.57 (chloro more lipophilic by ~4-fold on a log scale); Δ van der Waals radius = 0.28 Å; in-class FLT3/CDK2 IC₅₀ range = 1.47–>20 μM depending on substitution [3]
Conditions	Physicochemical parameter values from standard medicinal chemistry references; kinase IC₅₀ ranges from J. Med. Chem. 2023 thieno[3,2-d]pyrimidine series as class-level comparator

Why This Matters

Substituting the 2-chlorophenyl group with a 2-fluorophenyl analog alters lipophilicity by approximately 0.57 log units, which can affect both target binding kinetics and ADME properties, making explicit compound identity verification critical for reproducible pharmacology.

• [1] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. View Source
• [3] Khatoon S, et al. Design, Synthesis, and Biological Evaluation of Thieno[3,2-d]pyrimidine Derivatives as Dual FLT3/CDK Inhibitors. Journal of Medicinal Chemistry, 2023, 66(16): 11307-11327. DOI: 10.1021/acs.jmedchem.3c00575. View Source

Defined Application Scenarios

mGluR1 Antagonist SAR: Ortho-Substituent Scanning

This compound is explicitly claimed as an mGluR1 antagonist within US Patent 9,260,448 B2, alongside its 3-chloro and 4-chloro positional isomers [1]. It is suited as a tool compound for systematic ortho-substituent SAR studies within the 3,7-diarylthieno[3,2-d]pyrimidin-4(3H)-one series, where the ortho-chloro group may confer distinct conformational preferences at the N3-aryl/pyrimidinone torsional angle compared to meta- and para-substituted congeners. In vitro mGluR1 functional assays (e.g., calcium mobilization or PI hydrolysis assays in recombinant cell lines) represent the most literature-supported screening context for this chemotype [2].

Negative Control for mGluR1 Lead Optimization

Given that the most potent disclosed mGluR1 antagonist in this chemical series (compound 30 in Kim et al., 2014) bears an N3-(4-methoxyphenyl) group and achieves an IC₅₀ of 45 nM [2], the 2-chlorophenyl analog may serve as a structurally matched comparator for quantifying the pharmacological impact of replacing electron-donating (4-methoxy) with electron-withdrawing (2-chloro) substituents at the N3 position. This application requires parallel testing of both compounds under identical assay conditions to generate internally controlled SAR data.

Kinase Selectivity Profiling of Thieno[3,2-d]pyrimidine Scaffolds

The thieno[3,2-d]pyrimidine core is a recognized privileged scaffold for kinase inhibitor development, with reported activity against FLT3, CDK2, JAK1, PI3Kα, EGFR, and FAK kinases across multiple independent studies [3][4]. This compound, with its specific 2-chlorophenyl/7-phenyl substitution pattern, can be deployed as a probe in broad-panel kinase selectivity screens to delineate the contribution of N3-aryl ortho-chloro substitution to kinome-wide selectivity fingerprints, providing data that inform medicinal chemistry triage decisions.

Analytical Reference Standard for Positional Isomer QC

Because 3-(2-chlorophenyl)-7-phenylthieno[3,2-D]pyrimidin-4(3H)-one (CAS 1621966-62-8) shares the molecular formula C₁₈H₁₁ClN₂OS and molecular weight 338.81 g·mol⁻¹ with its 3-chloro and 4-chloro positional isomers [1], it can serve as an authenticated reference standard for developing and validating LC-MS or HPLC methods capable of resolving these isobaric species. This application is directly relevant for quality control laboratories supporting chemical procurement and compound management workflows in pharmaceutical research.

Application

Selection Property

Validation Focus

mGluR1 ortho-substituent SAR

Ortho-chloro substitution pattern

Functional mGluR1 assay in recombinant cell lines

N3-aryl electronic effect comparator

Electron-withdrawing 2-chloro substituent

Concentration-response profiling with matched analogs

Kinase selectivity profiling

Thieno[3,2-d]pyrimidine core with 2-Cl-Ph

Broad-panel kinase screen

Positional isomer QC reference

Batch-specific QC and positional identity

LC-MS/HPLC resolution of isobaric isomers

• [1] Kim EJ, et al. Thienopyrimidinone derivatives as mGluR1 antagonists. US Patent 9,260,448 B2, granted February 16, 2016. View Source
• [2] Kim Y, Kim J, Kim S, et al. Novel thienopyrimidinones as mGluR1 antagonists. European Journal of Medicinal Chemistry, 2014, 85: 629-637. DOI: 10.1016/j.ejmech.2014.08.027. View Source
• [3] Khatoon S, et al. Design, Synthesis, and Biological Evaluation of Thieno[3,2-d]pyrimidine Derivatives as Dual FLT3/CDK Inhibitors. Journal of Medicinal Chemistry, 2023, 66(16): 11307-11327. DOI: 10.1021/acs.jmedchem.3c00575. View Source
• [4] Li Y, et al. Identification of Thieno[3,2-d]pyrimidine derivatives as potent and selective Janus Kinase 1 inhibitors. Bioorganic & Medicinal Chemistry, 2025. DOI: 10.1016/j.bmc.2025.118097. View Source